Cas no 2171166-36-0 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid
• CAS No: 2171166-36-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6440487
• PubChem ID: 165574346
• Update Time: 2025-05-24

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid
• 2171166-36-0
• EN300-1539136
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-3-23(25(30)28-16-12-13-21(26(31)32)24(14-16)34-2)29-27(33)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： HEGISJKILOSDFT-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(C(=O)O)=C(C=1)OC)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid

Comprehensive Guide to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid (CAS No. 2171166-36-0)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid (CAS No. 2171166-36-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of fluorenylmethyloxycarbonyl (Fmoc) reagents, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a methoxybenzoic acid moiety and an Fmoc-protected amino group, makes it a valuable intermediate for designing bioactive peptides and small-molecule drugs.

The growing interest in peptide-based therapeutics has increased demand for high-purity Fmoc-amino acid derivatives like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid. Researchers frequently search for "Fmoc peptide synthesis reagents" or "CAS 2171166-36-0 applications" to explore its role in drug discovery. This compound is particularly relevant in the development of targeted therapies and bioconjugation strategies, aligning with trends in personalized medicine and ADC (antibody-drug conjugate) development.

From a synthetic chemistry perspective, the methoxybenzoic acid component of this molecule offers unique solubility properties and steric effects, which can influence peptide folding and stability. The Fmoc group provides temporary protection for the amino group during synthesis, a feature highly searched under terms like "Fmoc deprotection conditions" or "orthogonal protection strategies." These properties make CAS No. 2171166-36-0 a versatile building block for structure-activity relationship (SAR) studies.

Quality control of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid is crucial, as impurities can affect downstream peptide coupling efficiency. Analytical techniques such as HPLC, mass spectrometry, and NMR are commonly employed to verify its purity, topics frequently searched alongside "CAS 2171166-36-0 specifications." The compound's stability under various storage conditions (often queried as "Fmoc-amino acid storage") is another critical consideration for researchers.

In the context of green chemistry trends, there's growing interest in optimizing the synthesis of Fmoc-protected compounds like 2171166-36-0 to reduce organic solvent use. This aligns with searches for "sustainable peptide synthesis" and "environmentally friendly protecting groups." The compound's potential in click chemistry applications and biomaterial design further expands its utility beyond traditional peptide chemistry.

The pharmaceutical industry's focus on oral peptide delivery has brought attention to modified amino acids like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid, particularly its potential to enhance metabolic stability and membrane permeability. These properties are frequently investigated in searches related to "peptidomimetic design" and "bioavailability enhancement." The methoxy group in its structure may contribute to these desirable pharmacokinetic properties.

As research into precision medicine advances, compounds like CAS 2171166-36-0 gain importance in developing peptide-based diagnostics and theranostic agents. Its chemical handles allow for site-specific modifications, a feature valuable for creating multifunctional conjugates—a hot topic in searches for "peptide-drug conjugates" and "molecular imaging probes." This versatility ensures its continued relevance in cutting-edge biomedical research.